Cas no 189103-09-1 (2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl-)

• Product Name: 2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl-
• CAS No: 189103-09-1
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 115543
• PubChem ID: 13793887
• Update Time: 2025-04-18

2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl-
• 2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl-(9CI)
• 1,2-Dimethyl-2,6-diazabicyclo[2.2.0]hex-5-en-3-one
• 189103-09-1

• Inchi： 1S/C6H8N2O/c1-6-4(3-7-6)5(9)8(6)2/h3-4H,1-2H3
• InChI Key： RTIFJFZAMPBIIW-UHFFFAOYSA-N
• SMILES： O=C1C2C=NC2(C)N1C

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 32.7Ų